N-Me-Lys(Ac)-OMe.HCl

Core Science & Biosynthesis

Isoelectric Point and pKa Dynamics of N-Me-Lys(Ac)-OMe.HCl: A Mechanistic Guide

Executive Summary

In the landscape of peptidomimetics and drug development, modified amino acids serve as critical building blocks for enhancing proteolytic stability and tuning pharmacokinetics. N-Me-Lys(Ac)-OMe.HCl (N-α-methyl-N-ε-acetyl-L-lysine methyl ester hydrochloride) is a highly specialized derivative. Understanding its ionization behavior—specifically its pKa and the theoretical boundaries of its isoelectric point (pI)—is paramount for optimizing purification workflows, predicting membrane permeability, and ensuring successful solid-phase peptide synthesis (SPPS).

This whitepaper deconstructs the structural causality behind the ionization of N-Me-Lys(Ac)-OMe, providing authoritative data, self-validating experimental protocols, and a rigorous explanation of its charge state dynamics.

Structural Deconstruction & Ionizable Groups

To understand the physicochemical properties of N-Me-Lys(Ac)-OMe.HCl, we must first isolate and analyze its functional groups. The molecule is built on a lysine backbone but has been chemically masked at three distinct sites:

• C-Terminus (Methyl Ester, -OMe): The carboxylic acid has been converted to a methyl ester. This removes the acidic proton entirely, rendering the C-terminus non-ionizable.

• N-ε-Terminus (Acetamide, -Ac): The primary ε-amine of the lysine side chain is acetylated. Amides are heavily resonance-stabilized; the nitrogen lone pair is delocalized into the adjacent carbonyl group. Consequently, this nitrogen is non-basic under physiological conditions (pKa < 0)[1].

• N-α-Terminus (Methylated Secondary Amine, -NHCH3): The α-amine is methylated. This is the only ionizable group in the molecule within the pH 0–14 range.

• Counterion (.HCl): The molecule is supplied as a hydrochloride salt, meaning the N-α secondary amine is fully protonated (+1 charge) in its solid state to ensure shelf stability and aqueous solubility.

Figure 1: pH-dependent charge state transition of N-Me-Lys(Ac)-OMe.

Mechanistic pKa Analysis: Inductive and Solvation Effects

Native L-lysine possesses three pKa values: ~2.18 (α-COOH), ~8.95 (α-NH2), and ~10.53 (ε-NH2)[2][3]. However, the chemical modifications in N-Me-Lys(Ac)-OMe drastically alter this profile.

The pKa of the N-α secondary amine in this molecule is estimated to be 7.5 – 7.8 . This specific value is governed by two competing physicochemical forces:

• The Inductive Effect (-I) of the Ester: Esterification of the C-terminus replaces the negatively charged carboxylate (which normally stabilizes the protonated α-amine via electrostatic attraction) with a neutral, highly electron-withdrawing ester group. This destabilizes the conjugate acid, causing a significant drop in pKa. For context, the reported pKa of an unmodified lysine methyl ester α-amine drops to 7.2[4].

• The Solvation and Steric Effects of N-Methylation: While alkyl groups are generally electron-donating (+I) and should theoretically increase basicity, the bulky N-methyl group combined with the adjacent methyl ester creates steric hindrance. This impedes the optimal hydration (solvation) of the protonated cation by water molecules. Therefore, the basicity only rises slightly compared to a primary amine ester, settling in the 7.5–7.8 range.

The "Isoelectric Point" (pI) Paradox

A frequent point of confusion in chemoinformatics is the calculation of the isoelectric point (pI) for molecules like N-Me-Lys(Ac)-OMe.

By strict IUPAC definition, the pI is the pH at which a molecule exists as a zwitterion with a net macroscopic charge of exactly zero (balancing positive and negative charges). Because N-Me-Lys(Ac)-OMe completely lacks an acidic (proton-donating) moiety, it cannot form a zwitterion .

It operates strictly as a monoprotic weak base. At low pH, it is a +1 cation. As the pH exceeds its pKa, it asymptotically approaches a net charge of 0 (neutral free base). Therefore, calculating a traditional pI for this molecule is theoretically invalid. Automated pI calculators will often fail, return an "undefined" error, or output an artificially high pH (>12) where the mathematical concentration of the protonated species approaches absolute zero.

Comparative Ionization Data

To contextualize this, the table below summarizes the ionization behavior of related lysine derivatives:

Compound	α-COOH pKa	α-NH2 pKa	ε-NH2 pKa	Net Charge at pH 7.4
L-Lysine	2.18	8.95	10.53	+1 (Zwitterionic backbone)
Lysine methyl ester	N/A (Ester)	~7.2	10.53	+1 to +2
N-α-acetyllysine	~3.5	N/A (Amide)	10.53	0 (Zwitterion)
N-Me-Lys(Ac)-OMe	N/A (Ester)	~7.5 - 7.8	N/A (Amide)	~ +0.5 (Equilibrium)

Self-Validating Experimental Protocols for pKa Determination

To empirically determine the exact pKa of your specific batch of N-Me-Lys(Ac)-OMe.HCl, researchers should employ self-validating analytical systems. Below are two field-proven methodologies.

Protocol A: Potentiometric Titration

This is the gold standard for macroscopic pKa determination.

• Sample Preparation: Dissolve 10.0 mg of N-Me-Lys(Ac)-OMe.HCl in 10.0 mL of degassed, deionized water. Add NaCl to a final concentration of 0.15 M to standardize the ionic strength, mimicking physiological conditions.

• Atmospheric Control: Blanket the titration vessel with continuous N2 or Ar gas. Causality: This prevents atmospheric CO2 from dissolving into the water to form carbonic acid, which would skew the basic pKa measurements.

• Titration Execution: Using an automated titrator, add 0.01 M NaOH in precise 10 µL increments. Record the pH only after the electrode reading stabilizes (typically 30-60 seconds per drop).

• Data Processing: Plot the titration curve (pH vs. Volume of NaOH). Calculate the first derivative (dpH/dV) to identify the exact equivalence point.

• pKa Extraction: Apply the Henderson-Hasselbalch equation. The pKa corresponds to the pH at exactly half the volume of the equivalence point (the half-neutralization point).

Figure 2: Self-validating potentiometric titration workflow for pKa determination.

Protocol B: NMR-pH Titration (Site-Specific Validation)

Because potentiometry only measures bulk proton exchange, NMR titration is used to definitively prove that the α-amine is the site of ionization[5][6].

• Sample Preparation: Prepare a 5 mM solution of N-Me-Lys(Ac)-OMe.HCl in D2O.

• pH Adjustment: Prepare multiple aliquots and adjust the pH (pD) of each from 4.0 to 10.0 using DCl and NaOD. Critical Step: Correct the pH meter reading for the deuterium isotope effect using the formula: pD = pH_read + 0.4.

• NMR Acquisition: Acquire 1H NMR spectra for each aliquot at a constant temperature (298 K).

• Signal Tracking: Track the chemical shift (δ) of the N-α methyl protons (typically a sharp singlet around 2.5 – 2.8 ppm). As the amine deprotonates, the electron density around the methyl protons increases, shielding them and shifting the peak upfield.

• Curve Fitting: Plot the chemical shift (δ) against pD. Fit the data to a sigmoidal Boltzmann distribution curve. The inflection point of this curve represents the precise pKa.

Implications for Drug Development

Understanding that N-Me-Lys(Ac)-OMe has a pKa of ~7.5–7.8 and no true pI has profound implications for pharmacokinetics. At a physiological pH of 7.4, the molecule exists in a near 1:1 equilibrium between its protonated (+1) and neutral (0) states.

This is highly advantageous for bioavailability: the protonated state ensures adequate aqueous solubility in the GI tract or bloodstream, while the dynamic equilibrium constantly supplies the neutral, lipophilic free-base required to passively diffuse across hydrophobic lipid bilayers.

References

• Amino acid - Wikipedia Source: Wikipedia URL:[Link]

• The pka and isoelectric point values of lysine, methionine, and tryptophan. Source: ResearchGate URL:[Link]

• A proximal pair of positive charges provides the dominant ligand-binding contribution to complement-like domains from the LRP Source: Semantic Scholar URL:[Link]

• Showing Compound N-α-acetyl lysine methyl ester (FDB031045) Source: FooDB URL:[Link]

• Differences in Lysine pKa Values May Be Used to Improve NMR Signal Dispersion in Reductively Methylated Proteins Source: PMC (NIH) URL:[Link]

• Differences in Lysine pKa Values May Be Used to Improve NMR Signal Dispersion in Reductively Methylated Proteins Source: ResearchGate URL:[Link]

Sources

• 1. Showing Compound N-α-acetyl lysine methyl ester (FDB031045) - FooDB [foodb.ca]
• 2. Amino acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Differences in Lysine pKa Values May Be Used to Improve NMR Signal Dispersion in Reductively Methylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to prevent unwanted deacetylation of N-Me-Lys(Ac)-OMe.HCl during synthesis

Welcome to the Application Scientist Support Portal. This technical guide is designed for researchers and drug development professionals working with N-α-methyl-N-ε-acetyl-lysine methyl ester hydrochloride (N-Me-Lys(Ac)-OMe·HCl). While this building block is critical for synthesizing epigenetically modified peptides, its structural features make it susceptible to unwanted side reactions. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure the integrity of the N-ε-acetyl group during chemical synthesis.

Mechanistic Causality: The Vulnerability of the N-ε-Acetyl Group

N-Me-Lys(Ac)-OMe·HCl contains three reactive centers: a secondary α-amine, a C-terminal methyl ester, and an N-ε-acetylated amide. The primary synthetic challenge is chemoselectivity. While amide bonds are generally robust, the N-ε-acetyl group can undergo unwanted deacetylation through two primary mechanisms:

• Base-Catalyzed Hydrolysis: During the saponification of the C-terminal methyl ester, an excess of hydroxide ions (OH⁻) can attack the amide carbonyl if the temperature and pH are not strictly controlled.

• Nucleophilic Transamidation: The use of strong α-effect nucleophiles (such as hydrazine) during orthogonal deprotection can strip the acetyl group, forming acetohydrazide.

Understanding these causal relationships is essential for preventing 1[1].

Troubleshooting FAQs

Q1: I am losing the N-ε-acetyl group during the saponification of the methyl ester. How do I prevent this? Causality: Saponification requires hydroxide ions. Although esters hydrolyze faster than amides, using a strong base (e.g., NaOH) at room temperature provides enough activation energy for the hydroxide to attack the ε-amide, leading to deacetylation. Solution: Shift the kinetic balance by using a milder base (LiOH) and lowering the temperature to 0°C. This exponentially decreases the rate of amide hydrolysis while maintaining sufficient kinetics for ester cleavage. See the validated protocol below.

Q2: Is the N-ε-acetyl group stable during standard Fmoc Solid-Phase Peptide Synthesis (SPPS)? Causality: Yes. The acetyl group is highly stable to 20% piperidine in DMF. Piperidine is a secondary amine and a relatively weak nucleophile, making it insufficient to cleave the stable amide bond.

Q3: My peptide sequence requires the removal of an ivDde protecting group using hydrazine. Will this deacetylate my N-Me-Lys(Ac) residue? Causality: Yes, it is a significant risk. Hydrazine (NH₂NH₂) is a potent nucleophile. Prolonged exposure to 2% hydrazine can cause transamidation, stripping the acetyl group and leaving a free ε-amine, a known issue when synthesizing2[2]. Solution: Restrict hydrazine exposure to short, repeated treatments (e.g., 3 × 3 minutes) rather than a single prolonged incubation, and wash the resin immediately.

Q4: I observe partial deacetylation after global cleavage from the resin. What is the cause? Causality: While amides are generally stable to trifluoroacetic acid (TFA), prolonged exposure to 95% TFA (>3 hours) during global cleavage induces 3[3]. Solution: Restrict TFA cleavage times to a maximum of 2 hours and avoid elevated temperatures during the cleavage step.

Quantitative Data: Stability Matrix

The following table summarizes the stability of the N-ε-acetyl group under common synthetic conditions, allowing you to optimize your workflow.

Reagent / Condition	Synthetic Purpose	N-ε-Ac Stability	Recommended Action
20% Piperidine / DMF	Fmoc removal	Highly Stable (>24h)	Standard protocols apply. No modification needed.
1M NaOH (RT)	Ester Saponification	Poor (<1h)	Avoid. Triggers rapid amide hydrolysis.
2% Hydrazine / DMF	ivDde removal	Moderate (~2-3h)	Restrict exposure to <15 mins total.
95% TFA (RT)	Global Cleavage	Good (~4-6h)	Limit cleavage to ≤2 hours to prevent acid hydrolysis.

Validated Experimental Protocol

Chemoselective Saponification of N-Me-Lys(Ac)-OMe·HCl Objective: Hydrolyze the C-terminal methyl ester to yield N-Me-Lys(Ac)-OH without deacetylating the ε-amine. This protocol is a self-validating system; visual and pH checkpoints ensure the reaction remains within the safe kinetic window.

Step-by-Step Methodology:

• Solubilization: Dissolve N-Me-Lys(Ac)-OMe·HCl (1.0 eq) in a 3:1 mixture of THF:H₂O (0.1 M concentration).

  • Self-Validation Checkpoint: The solution must be completely clear. Turbidity indicates incomplete dissolution, which causes localized pH spikes and subsequent deacetylation.

• Thermal Regulation: Submerge the reaction flask in an ice bath and equilibrate to exactly 0°C for 10 minutes.

  • Causality: Lowering the temperature suppresses the activation energy required for amide hydrolysis.

• Controlled Base Addition: Add LiOH·H₂O (1.1 eq) dropwise as a 1M aqueous solution over 10 minutes with vigorous stirring.

• Monitoring: Maintain the reaction at 0°C for 30–45 minutes. Monitor via LC-MS until the methyl ester mass is fully consumed.

• Quenching (Critical Step): Immediately neutralize the reaction to pH 6.0 using 1M HCl.

  • Self-Validation Checkpoint: Verify the pH with a calibrated meter. If the pH drops below 4.0, the secondary α-amine will fully protonate, potentially causing the product to precipitate prematurely or undergo side reactions.

• Isolation: Remove THF in vacuo at <30°C, then lyophilize the remaining aqueous layer to obtain the product.

Reaction Pathway Visualization

Reaction pathways determining the stability of the N-ε-acetyl group during chemical synthesis.

References

• Title: Side reactions in peptide synthesis: An overview Source: Bibliomed URL
• Title: Acetyl-lysine Analog Peptides as Mechanistic Probes of Protein Deacetylases Source: Semantic Scholar URL
• Title: Buy N-Me-Lys(Ac)-OMe.HCl (EVT-13270873)

Sources

• 1. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. evitachem.com [evitachem.com]

Technical Support Center: HPLC Purification of N-Me-Lys(Ac)-OMe.HCl Synthesized Peptides

Welcome to the technical support center for the purification of N-Me-Lys(Ac)-OMe.HCl and other synthesized peptides. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the nuances of purifying these modified peptides by High-Performance Liquid Chromatography (HPLC). Here, we will address specific challenges and provide robust, validated protocols to ensure the highest purity of your target compounds.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the purification of N-methylated and acetylated peptides.

Q1: Why is the purification of N-Me-Lys(Ac)-OMe.HCl challenging?

A1: The purification of peptides containing N-methylated amino acids presents unique challenges due to the potential for cis/trans isomerism around the N-methylated amide bond.[1] This can lead to peak broadening or the appearance of multiple peaks for a single peptide sequence in an HPLC chromatogram.[1][2] Additionally, the acetyl group on the lysine side-chain can influence the peptide's overall hydrophobicity and interaction with the stationary phase, requiring careful optimization of purification parameters.

Q2: What is the recommended starting HPLC method for a newly synthesized N-methylated and acetylated peptide?

A2: A reversed-phase HPLC (RP-HPLC) method using a C18 column is the most common and robust starting point for purifying modified peptides.[3][4] A typical starting gradient would be a linear gradient of 5-60% acetonitrile in water, with 0.1% trifluoroacetic acid (TFA) as an ion-pairing agent, over 30-60 minutes.[3][5]

Q3: My HPLC chromatogram shows multiple peaks for my purified peptide. What could be the cause?

A3: For N-methylated peptides, the presence of multiple peaks for a single entity is often due to the slow interconversion between cis and trans isomers of the N-methylated amide bond.[1][2] Other possibilities include the presence of synthesis-related impurities such as deletion sequences, truncated sequences, or incompletely deprotected peptides.[6][7]

Q4: How can I confirm the identity of my purified peptide and distinguish it from impurities?

A4: The most effective method for confirming the identity of your purified peptide is Liquid Chromatography-Mass Spectrometry (LC-MS).[1] LC-MS provides both the retention time from the HPLC and the mass-to-charge ratio (m/z) of the peptide, allowing for unambiguous identification and confirmation of its molecular weight.[8]

II. Troubleshooting Guide

This section provides detailed solutions to specific problems you may encounter during the HPLC purification of N-Me-Lys(Ac)-OMe.HCl and similar peptides.

Problem 1: Poor Peak Shape (Broadening or Tailing)

• Possible Cause 1: Cis/Trans Isomerism: N-methylation can lead to distinct, slowly interconverting conformers that broaden peaks.

  • Solution: Elevating the column temperature (e.g., to 30-45°C) can sometimes improve peak shape by accelerating the interconversion between isomers.[1]

• Possible Cause 2: Secondary Interactions with the Stationary Phase: Residual silanol groups on the silica-based stationary phase can interact with basic residues in the peptide, causing peak tailing.

  • Solution: Ensure the mobile phase contains a sufficient concentration of an ion-pairing agent like TFA (typically 0.1%).[8] TFA protonates the silanol groups, minimizing these secondary interactions.[8]

• Possible Cause 3: Inappropriate Sample Solvent: Dissolving the sample in a solvent stronger than the initial mobile phase can lead to peak distortion.

  • Solution: Whenever possible, dissolve your peptide in the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% TFA). If the peptide has poor solubility, use a minimal amount of a stronger solvent like DMSO and then dilute with the initial mobile phase.

Problem 2: Poor Resolution Between the Target Peptide and Impurities

• Possible Cause 1: Inadequate Separation Gradient: The gradient may be too steep, causing co-elution of the target peptide and closely related impurities.

  • Solution: Optimize the gradient by making it shallower around the elution time of your target peptide. For example, if your peptide elutes at 40% acetonitrile with a 5-60% gradient over 30 minutes, try a segmented gradient such as 5-35% over 10 minutes, followed by 35-45% over 40 minutes.

• Possible Cause 2: Similar Hydrophobicity of Peptide and Impurities: Synthesis byproducts like deletion or truncated sequences can have very similar hydrophobicities to the desired product.[6][7]

  • Solution 1: Change the Stationary Phase: If using a C18 column, switching to a C8 or a Phenyl-Hexyl column can alter the selectivity of the separation.[3]

  • Solution 2: Modify the Ion-Pairing Agent: Replacing TFA with a different ion-pairing agent, such as perfluoropentanoic acid (PFPA) or heptafluorobutyric acid (HFBA), can change the retention profile of the peptide and its impurities, potentially improving resolution.[9][10]

Problem 3: No Peak Detected or Very Low Signal

• Possible Cause 1: Peptide Precipitation: The peptide may have precipitated in the sample vial or on the column.

  • Solution: Ensure the peptide is fully dissolved before injection. If solubility is an issue, consider using a small amount of an organic solvent like acetonitrile or isopropanol in your sample preparation, but be mindful of the impact on peak shape.

• Possible Cause 2: Incorrect Detection Wavelength: The UV detector may not be set to an appropriate wavelength for peptide detection.

  • Solution: The peptide backbone absorbs strongly at around 214-220 nm.[1] If your peptide contains aromatic amino acids like Tryptophan (Trp) or Tyrosine (Tyr), you can also monitor at 280 nm.[1]

• Possible Cause 3: Peptide Adsorption to Vials or Tubing: Highly hydrophobic or "sticky" peptides can adsorb to surfaces.

  • Solution: Use low-adsorption vials and ensure all tubing in the HPLC system is inert. Rinsing the system with a high concentration of organic solvent between runs can help remove adsorbed material.

Problem 4: Inconsistent Retention Times

• Possible Cause 1: Inadequately Equilibrated Column: The column may not be fully equilibrated with the initial mobile phase conditions before each injection.

  • Solution: Increase the column equilibration time between runs. A good rule of thumb is to equilibrate with 5-10 column volumes of the initial mobile phase.

• Possible Cause 2: Fluctuations in Mobile Phase Composition: Inconsistent mobile phase preparation can lead to shifts in retention time.

  • Solution: Prepare mobile phases fresh and ensure accurate measurement of all components, including the ion-pairing agent. Use HPLC-grade solvents and water to avoid introducing contaminants.

• Possible Cause 3: Column Temperature Variation: Changes in ambient temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and controlled temperature throughout the analysis.[11]

III. Experimental Protocols

Protocol 1: Analytical RP-HPLC for Purity Assessment

This protocol outlines a general method for determining the purity of a synthetic N-methylated and acetylated peptide.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the lyophilized peptide.

  • Dissolve the peptide in 1 mL of 0.1% TFA in water to a final concentration of 1 mg/mL.[1] If solubility is an issue, a small amount of acetonitrile can be added.

• HPLC System and Column:

  • Column: C18 reversed-phase column (e.g., 4.6 mm ID x 150 mm length, 3.5 µm particle size).

  • Mobile Phase A: 0.1% (v/v) TFA in water.[5]

  • Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.[5]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 214 nm.[1]

• Gradient Elution:

  • A linear gradient from 5% to 60% Mobile Phase B over 30 minutes is a good starting point. This can be optimized based on the peptide's retention time.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the peak area of the main product by the total area of all peaks and multiplying by 100.[1]

Protocol 2: Preparative RP-HPLC for Purification

This protocol provides a general workflow for purifying a synthetic N-methylated and acetylated peptide.

• Method Development on an Analytical Scale:

  • First, optimize the separation on an analytical column with the same stationary phase as your preparative column.[5] This will determine the optimal gradient for separating your target peptide from impurities.

• Sample Preparation:

  • Dissolve the crude peptide in a minimal amount of the initial mobile phase. If necessary, use a small amount of a stronger solvent to aid dissolution, then dilute with the initial mobile phase. Filter the sample through a 0.45 µm filter before injection.

• Preparative HPLC System and Column:

  • Column: A preparative C18 column (e.g., 21.2 mm ID x 250 mm length, 10 µm particle size).

  • Mobile Phase A: 0.1% (v/v) TFA in water.

  • Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.

  • Flow Rate: The flow rate will depend on the column diameter. For a 21.2 mm ID column, a flow rate of 15-20 mL/min is typical.

• Gradient Elution and Fraction Collection:

  • Scale the optimized analytical gradient to the preparative column.

  • Collect fractions as the target peptide elutes.

• Post-Purification Processing:

  • Analyze the collected fractions by analytical HPLC to determine their purity.

  • Pool the fractions that meet the desired purity level.

  • Remove the acetonitrile by rotary evaporation.

  • Lyophilize the remaining aqueous solution to obtain the purified peptide as a fluffy white powder.[5]

IV. Data Presentation and Visualization

Table 1: HPLC Column Selection Guide for Modified Peptides

Stationary Phase	Particle Size (µm)	Pore Size (Å)	Typical Application
C18	1.7 - 5	100 - 300	General purpose for a wide range of peptide hydrophobicities.[3]
C8	3 - 5	100 - 300	Less hydrophobic than C18, suitable for more hydrophobic peptides.
C4	3 - 5	300	Ideal for large, hydrophobic peptides and proteins.[12]
Phenyl-Hexyl	3 - 5	100 - 300	Offers alternative selectivity based on pi-pi interactions, useful for peptides containing aromatic residues.[3]

Diagrams

Caption: A typical workflow for the purification of synthesized peptides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. hplc.eu [hplc.eu]
• 5. peptide.com [peptide.com]
• 6. Peptide Impurities [sigmaaldrich.com]
• 7. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 8. agilent.com [agilent.com]
• 9. biotage.com [biotage.com]
• 10. Effect of anionic ion-pairing reagent hydrophobicity on selectivity of peptide separations by reversed-phase liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. halocolumns.com [halocolumns.com]
• 12. harvardapparatus.com [harvardapparatus.com]

Technical Support Center: Overcoming Steric Hindrance in N-Me-Lys(Ac)-OMe·HCl Coupling

Welcome to the Technical Support Center for advanced peptide synthesis. Coupling an incoming protected amino acid to N-Me-Lys(Ac)-OMe·HCl (an N-alpha-methylated, side-chain acetylated lysine methyl ester hydrochloride) is notoriously difficult. This guide is designed for researchers and drug development professionals to troubleshoot and optimize this specific sterically hindered coupling.

Mechanistic Overview: The Causality of Coupling Failure

To solve a coupling failure, you must first understand the chemical physics preventing the reaction:

• Severe Steric Bulk : The presence of the N-alpha methyl group creates a secondary amine. This significantly increases the steric bulk around the nitrogen nucleophile, impeding the trajectory of the incoming activated carboxyl group [1].

• Protonation State (The HCl Salt) : The starting material is a hydrochloride salt. A protonated secondary amine ( NH2+​ ) lacks the available lone pair required to initiate a nucleophilic attack. It must be completely neutralized in situ.

• Transition State Energy Barrier : Standard coupling reagents (like DIC/HOBt or HBTU) cannot provide enough electrophilic activation to overcome the high activation energy required to form a peptide bond with a secondary amine. Highly efficient reagents containing a 7-azabenzotriazole (HOAt) or Oxyma leaving group are required because they offer neighboring group participation (intramolecular hydrogen bonding) that stabilizes the transition state [2].

Caption: Logical flow of overcoming chemical barriers in N-Me-Lys(Ac)-OMe·HCl coupling.

Reagent Selection Data

Selecting the correct coupling reagent is the most critical variable. The table below summarizes the quantitative efficiency of various reagents when coupling onto N-methylated secondary amines.

Coupling Reagent	Activation Type	Expected Yield (N-Me Coupling)	Epimerization Risk	Recommendation
COMU	Uronium (Oxyma-based)	95 - 98%	Very Low	Optimal. Safer than HATU, excellent solubility, highly reactive [1].
HATU	Uronium (HOAt-based)	90 - 95%	Low	Excellent. The traditional "gold standard" for hindered couplings [3].
PyAOP	Phosphonium (HOAt-based)	85 - 90%	Low	Good. Avoids guanidinylation of the free amine, useful for long couplings.
HBTU / TBTU	Uronium (HOBt-based)	40 - 50%	High	Poor. Insufficient activation for secondary amines; leads to deletion sequences.
DIC / HOBt	Carbodiimide	20 - 30%	Moderate	Not Recommended. Too slow for sterically hindered N-methyl amines.

Self-Validating Experimental Protocol

This protocol utilizes COMU for solution-phase coupling onto N-Me-Lys(Ac)-OMe·HCl. It is designed as a self-validating system: every critical phase includes a verification step to ensure the causality of the reaction holds true.

Phase 1: Preparation and Neutralization

• Dissolution : Dissolve 1.0 eq of N-Me-Lys(Ac)-OMe·HCl in anhydrous N,N-Dimethylformamide (DMF) (approx. 10 mL per mmol).

• Neutralization : Add 2.5 eq of N,N-Diisopropylethylamine (DIEA).

  • Causality Check: The solution must be slightly basic to ensure the HCl salt is neutralized, converting the ammonium ion back to a reactive secondary amine.

Phase 2: Pre-Activation of the Incoming Amino Acid

• In a separate vial, dissolve 1.5 eq of the incoming Fmoc-protected amino acid and 1.5 eq of COMU in anhydrous DMF.

• Add 3.0 eq of DIEA (or 2,4,6-collidine to minimize epimerization) to the activation vial.

• Stir for exactly 2 minutes .

  • Causality Check: Do not exceed 2 minutes. Prolonged pre-activation with uronium reagents leads to the formation of inactive guanidinium byproducts and increases the risk of racemization[1].

Phase 3: Coupling and Microwave Assistance

• Transfer the pre-activated amino acid solution to the neutralized N-Me-Lys(Ac)-OMe solution.

• Thermal Activation : Heat the reaction to 75°C using a microwave peptide synthesizer for 15–20 minutes. (If performing at room temperature, agitate for 4 to 12 hours).

  • Causality Check: The Thorpe-Ingold effect and steric hindrance require elevated kinetic energy to force the molecules into the highly constrained transition state [4].

Phase 4: Validation (The Chloranil Test)

• Remove a 10 µL aliquot of the reaction mixture.

• Perform a Chloranil Test (do not use the Kaiser test).

  • Yellow/Orange : Reaction complete (no free secondary amine remaining).

  • Blue/Green : Reaction incomplete. Proceed to a double-coupling step using PyAOP to avoid guanidinylation.

Caption: Step-by-step experimental workflow for sterically hindered secondary amine coupling.

Frequently Asked Questions (FAQs)

Q1: Why did my Kaiser (Ninhydrin) test show a false negative after coupling? A1: The Kaiser test relies on the formation of Ruhemann's purple, a mechanism that strictly requires a primary amine. Because N-Me-Lys(Ac)-OMe contains a secondary amine, it will not react with ninhydrin. You must use the Chloranil test or the Bromophenol Blue test to accurately monitor the consumption of N-methylated amines [1].

Q2: I achieved high yield, but NMR/HPLC shows two distinct diastereomers. What caused this epimerization? A2: Epimerization (racemization) during difficult couplings usually occurs at the incoming amino acid's alpha-carbon. Because the coupling to N-Me-Lys is extremely slow, the activated ester has a longer residency time in the presence of the base (DIEA), leading to oxazolone formation and subsequent proton abstraction. Troubleshooting: Switch your base from DIEA to 2,4,6-collidine . Collidine is sterically hindered and less basic, which drastically reduces oxazolone-mediated epimerization while still neutralizing the HCl salt [4].

Q3: Can I use an excess of HATU to force the reaction to completion? A3: No. Using an excess of uronium-based reagents like HATU or COMU relative to the incoming amino acid will cause the excess reagent to react directly with the free secondary amine of the N-Me-Lys(Ac)-OMe. This forms a stable, unreactive guanidinium cap, permanently terminating your synthesis [3]. Always ensure the molar ratio of Amino Acid ≥ Coupling Reagent.

Q4: Does the side-chain acetylation of N-Me-Lys(Ac)-OMe·HCl interfere with the coupling? A4: No, the epsilon-amine is protected by the acetyl (Ac) group, which is highly stable under standard basic coupling conditions. It will not participate in side reactions, allowing you to focus entirely on overcoming the alpha-amine's steric hindrance.

References

• Chatterjee, J., Gilon, C., Hoffman, A., & Kessler, H. "N-Methylation of Peptides: A New Perspective in Medicinal Chemistry". Accounts of Chemical Research, 2008. [Link]

• Miranda, L. P., & Alewood, P. F. "Accelerated chemical synthesis of peptides and small proteins". Proceedings of the National Academy of Sciences, 1999. [Link]

Reference Data & Comparative Studies

A Comparative Guide to Lysine Derivatives in Solid-Phase Peptide Synthesis: Fmoc-Lys(Ac)-OH vs. N-Me-Lys(Ac)-OMe.HCl

A Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of solid-phase peptide synthesis (SPPS), the selection of appropriate building blocks is paramount to achieving the desired peptide sequence with high fidelity and yield. This guide provides an in-depth comparison of two lysine derivatives: Fmoc-Lys(Ac)-OH and N-Me-Lys(Ac)-OMe.HCl . While both molecules feature an acetylated lysine side chain, a crucial post-translational modification (PTM), their structural differences dictate entirely distinct applications.

Fmoc-Lys(Ac)-OH is the industry-standard building block for the site-specific incorporation of an acetylated lysine residue within a growing peptide chain during Fmoc-based SPPS.[1] Its Nα-Fmoc protection and C-terminal free acid are designed for iterative deprotection and coupling cycles.

Conversely, N-Me-Lys(Ac)-OMe.HCl is fundamentally incompatible with standard iterative SPPS protocols. The presence of an N-terminal methyl group instead of a temporary protecting group, and a C-terminal methyl ester instead of a free carboxylic acid, renders it unsuitable for chain elongation.[2][3] Its utility lies in specialized applications, such as a reference standard for analytical chemistry or as a building block in solution-phase synthesis. This guide will elucidate these differences, explain the chemical rationale behind their use, and provide detailed protocols for their correct application.

Introduction: The Role of Modified Lysine in Peptide Science

Lysine is a frequent target of post-translational modifications (PTMs) that dramatically influence a protein's function, structure, and signaling role.[1] Among the most studied PTMs are:

• Acetylation: The addition of an acetyl group to the ε-amino group (Nε) neutralizes lysine's positive charge, impacting protein-protein interactions and gene expression.[1]

• Methylation: The addition of one or more methyl groups to the α-amino (Nα) or ε-amino (Nε) groups can alter a peptide's pharmacokinetic properties, such as metabolic stability and membrane permeability.[4][5]

Synthesizing peptides containing these PTMs is crucial for drug discovery and biological research. Solid-phase peptide synthesis (SPPS) using the Fmoc/tBu strategy is the dominant method for this purpose, relying on a carefully orchestrated cycle of coupling and deprotection steps.[6][7]

Deep Dive: Fmoc-Lys(Ac)-OH – The Standard for Incorporating Acetylated Lysine

Nα-(9-Fluorenylmethoxycarbonyl)-Nε-acetyl-L-lysine , or Fmoc-Lys(Ac)-OH , is the quintessential reagent for introducing a site-specific acetylated lysine into a peptide sequence via SPPS.[1]

Chemical Structure and Rationale

Every component of Fmoc-Lys(Ac)-OH is purposefully designed for the Fmoc-SPPS workflow:

• Nα-Fmoc Group: This temporary protecting group shields the α-amino group during the coupling reaction. It is stable to acidic conditions but is selectively removed by a mild base, typically 20% piperidine in DMF, to allow for the next amino acid to be coupled.[8][9]

• Nε-Acetyl (Ac) Group: This is a stable, permanent modification intended to be part of the final peptide. It is resistant to both the basic conditions of Fmoc removal and the strong acidic conditions of final cleavage.[1]

• C-Terminal Carboxylic Acid (-OH): The free carboxyl group is essential for the activation step (e.g., with HBTU/HATU and DIEA), which converts it into a highly reactive species ready to form a peptide bond with the free N-terminus of the resin-bound peptide chain.[10][11]

Standard Experimental Workflow: Incorporation into a Peptide

The incorporation of Fmoc-Lys(Ac)-OH follows the standard, cyclical process of Fmoc-SPPS.[6]

Caption: Structural comparison highlighting the functional groups incompatible with SPPS.

Potential Applications

Given its structure, N-Me-Lys(Ac)-OMe.HCl is suited for roles outside of peptide chain elongation:

• Analytical Standard: It serves as an excellent, well-defined reference compound for mass spectrometry (MS) and high-performance liquid chromatography (HPLC) to help identify and quantify peptides that have undergone both N-terminal methylation and side-chain acetylation.

• Solution-Phase Synthesis: It can be used as a building block in solution-phase peptide synthesis, where the C-terminal ester can be hydrolyzed in a separate step before a subsequent coupling. [2]3. Final N-Terminal Capping (Hypothetical/Non-Standard): One could theoretically attempt to couple this molecule to the N-terminus of a fully synthesized, resin-bound peptide. However, this would require a different coupling chemistry (not carbodiimide-based) to react with the methyl ester, and the resulting peptide would terminate with a methyl ester, which may not be the desired product.

Head-to-Head Comparison: Tools for Different Tasks

A direct performance comparison is illogical as these molecules are not interchangeable. The following table summarizes their distinct characteristics and applications.

Feature	Fmoc-Lys(Ac)-OH	N-Me-Lys(Ac)-OMe.HCl	Rationale & Implications
Primary Use Case	Internal incorporation of Ac-Lys	Analytical standard, solution-phase synthesis	Designed for fundamentally different synthetic strategies.
Nα-Protection	Fmoc group (temporary, base-labile)	Methyl group (permanent modification)	Fmoc-Lys(Ac)-OH is designed for iterative deprotection; N-Me-Lys(Ac)-OMe.HCl is not. [8]
C-Terminus	Free Carboxylic Acid (-COOH)	Methyl Ester (-COOMe)	The free acid is required for standard SPPS activation; the methyl ester is unreactive. [2][11]
SPPS Compatibility	Fully Compatible	Fundamentally Incompatible	The structure of Fmoc-Lys(Ac)-OH is optimized for the SPPS cycle.
Coupling Reagent	HBTU, HATU, DIC/Oxyma, etc.	Not applicable for standard coupling	Coupling reagents target free carboxylic acids.
Deprotection Reagent	20% Piperidine in DMF	Not applicable	No temporary protecting group to remove.

Case Study: Synthesizing a Doubly Modified Peptide (Me-Lys(Ac)-Gly-NH₂)

To synthesize a peptide that is both N-terminally methylated and contains an acetylated lysine, one cannot simply use N-Me-Lys(Ac)-OMe.HCl. A multi-step, on-resin modification strategy is required, which highlights the correct use of Fmoc-Lys(Ac)-OH and subsequent N-terminal modification techniques.

Protocol 2: On-Resin Synthesis of Me-Lys(Ac)-Gly-NH₂

• Chain Elongation:

  • Start with a Rink Amide resin.

  • Couple Fmoc-Gly-OH using standard methods (as in Protocol 1).

  • Deprotect the Fmoc group with 20% piperidine/DMF.

  • Couple Fmoc-Lys(Ac)-OH using standard methods.

  • Deprotect the final Fmoc group from the N-terminal lysine with 20% piperidine/DMF. The resin-bound peptide is now H₂N-Lys(Ac)-Gly-RinkAmide.

• On-Resin N-Terminal Methylation (Reductive Amination): This step introduces the N-terminal methyl group onto the free primary amine of the lysine. [12][13] * Prepare Reaction Mixture: In a separate vial, prepare a solution of formaldehyde (20 eq.), sodium cyanoborohydride (NaBH₃CN, 10 eq.), and 1% acetic acid in N-methylpyrrolidone (NMP). [12] * Reaction: Add the mixture to the resin and agitate at room temperature overnight.

  • Washing: Wash the resin thoroughly with NMP, followed by dichloromethane (DCM), and dry under vacuum. The resin-bound peptide is now Me-HN-Lys(Ac)-Gly-RinkAmide.

• Final Cleavage and Deprotection:

  • Cleave the peptide from the resin using Reagent K (e.g., 95% TFA, 2.5% water, 2.5% TIS) for 2-3 hours. [7] * Precipitate the peptide in cold diethyl ether, centrifuge, and lyophilize to obtain the final product: Me-Lys(Ac)-Gly-NH₂ .

This case study demonstrates that creating complex, multi-modified peptides requires a strategic sequence of reactions, using standard building blocks like Fmoc-Lys(Ac)-OH for internal modifications and on-resin chemistry for terminal modifications.

Conclusion

For researchers engaged in solid-phase peptide synthesis, understanding the precise function of each building block is non-negotiable.

• Fmoc-Lys(Ac)-OH is the validated, essential tool for the site-specific incorporation of acetylated lysine residues during peptide chain elongation. Its design is perfectly aligned with the orthogonal principles of Fmoc-SPPS.

• N-Me-Lys(Ac)-OMe.HCl is a specialized reagent that is structurally incompatible with iterative SPPS. Its value lies elsewhere, primarily as an analytical standard or for use in non-standard synthetic methodologies like solution-phase chemistry.

Attempting to substitute one for the other would result in complete synthetic failure. This guide underscores the critical importance of selecting reagents based on a sound understanding of their chemical properties and intended roles within the sophisticated workflow of peptide synthesis.

References

• BenchChem. Application Notes and Protocols for the Use of Fmoc-Lys(Ac)-OH in Manual Peptide Synthesis.
• BenchChem. Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives.

• Miller, S. C., & Scanlan, T. S. (1997). Site-Selective N-Methylation of Peptides on Solid Support. Journal of the American Chemical Society, 119(9), 2301–2302. Available from: [Link]

• BenchChem. An In-depth Technical Guide to Fmoc Chemistry in Solid-Phase Peptide Synthesis (SPPS).
• BenchChem. An In-depth Technical Guide to Fmoc Solid-Phase Peptide Synthesis.

• Roodbeen, R., & Jensen, K. J. (2014). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. In Peptide Synthesis (pp. 13-23). Humana Press. Available from: [Link]

• Dick, F. (1994). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. In Peptide Synthesis Protocols (pp. 63-72). Humana Press. Available from: [Link]

• Vélez-Carrasco, W., et al. (2012). Synthesis of Peptides Containing C-Terminal Methyl Esters Using Trityl Side-Chain Anchoring. Organic Letters, 14(23), 5988–5991. Available from: [Link]

• BenchChem. On-Resin N-Methylation Techniques for Peptides: Application Notes and Protocols.

• Nowick, J.S. (2016). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available from: [Link]

• Vélez-Carrasco, W., et al. (2012). Synthesis of Peptides Containing C-Terminal Methyl Esters Using Trityl Side-Chain Anchoring: Application to the Synthesis of α-Factor and α-Factor Analogs. Organic Letters, 14(23), 5988–5991. Available from: [Link]

• SciSpace. Site-Selective N-Methylation of Peptides on Solid Support (1997). Available from: [Link]

• Urban, J., et al. (2023). Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique. The Journal of Organic Chemistry, 88(8), 5030–5036. Available from: [Link]

• Biron, E., et al. (2006). Optimized selective N-methylation of peptides on solid support. Journal of Peptide Science, 12(3), 213-219. Available from: [Link]

• Wang, Y., & Liu, R. (2007). Synthesis of hydrophilic and flexible linkers for peptide derivatization in solid phase. Tetrahedron Letters, 48(21), 3737-3740. Available from: [Link]

• Ajayaghosh, A., & Rajasekharan Pillai, V. N. (1988). Solid-phase synthesis of C-terminal peptide amides using a photoremovable α-methylphenacylamido anchoring linkage. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 100(5), 389-396. Available from: [Link]

• Kleiner, C., et al. (2018). Combined Approach of Backbone Amide Linking and On-Resin N-Methylation for the Synthesis of Bioactive and Metabolically Stable Peptides. Journal of Medicinal Chemistry, 61(9), 4226–4234. Available from: [Link]

• Scott, A. M., et al. (2013). Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. ACS Combinatorial Science, 15(10), 548–553. Available from: [Link]

• Isidro-Llobet, A., et al. (2009). Advances in Fmoc solid-phase peptide synthesis. Chemical Reviews, 109(6), 2455–2504. Available from: [Link]

• AAPPTEC. Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available from: [Link]

• White, C. J., et al. (2024). Challenges with the Synthesis of a Macrocyclic Thioether Peptide: From Milligram to Multigram Using Solid Phase Peptide Synthesis (SPPS). Organic Process Research & Development, 28(5), 1234–1244. Available from: [Link]

• BenchChem. Technical Support Center: Solid-Phase Peptide Synthesis (SPPS) with Protected Lysine.

• Zhang, H., et al. (2007). Concise preparation of N(alpha)-Fmoc-N(epsilon)-(Boc, methyl)-lysine and its application in the synthesis of site-specifically lysine monomethylated peptide. Amino Acids, 33(1), 85-89. Available from: [Link]

• Nishi, T., et al. (2021). Extended Solution-phase Peptide Synthesis Strategy Using Isostearyl-Mixed Anhydride Coupling and a New C-Terminal Silyl Ester-Protecting Group for N-Methylated Cyclic Peptide Production. Organic Process Research & Development, 25(9), 2118–2126. Available from: [Link]

• van der Veken, P. (2006). Solid-phase synthesis of C-terminally modified peptides. Radboud Repository. Available from: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. chempep.com [chempep.com]
• 4. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 5. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. renyi.hu [renyi.hu]
• 8. peptidechemistry.org [peptidechemistry.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chempep.com [chempep.com]
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• 13. Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to NMR Spectroscopy Validation for Peptides Containing N-Me-Lys(Ac)-OMe.HCl

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, technically-focused comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the validation of synthetic peptides incorporating the modified amino acid N-α-Methyl-N-ε-acetyl-L-lysine methyl ester hydrochloride (N-Me-Lys(Ac)-OMe.HCl). As a Senior Application Scientist, this document moves beyond a simple recitation of protocols to offer a deep dive into the causality behind experimental choices, ensuring a robust and self-validating approach to peptide characterization.

The incorporation of post-translationally modified (PTM) amino acids into peptides is a critical strategy in drug discovery and chemical biology to enhance stability, modulate activity, and probe biological function.[1][2] However, these modifications introduce significant complexity to the structural validation process. NMR spectroscopy stands as a uniquely powerful tool, providing atomic-resolution information to unambiguously confirm the identity, purity, and conformation of these intricate molecules.[1][2] This guide will detail the strategic application of one-dimensional (1D) and two-dimensional (2D) NMR experiments to confidently validate peptides containing the dual-modified N-Me-Lys(Ac)-OMe residue.

The Challenge of Validating Modified Peptides

Synthetic peptides, especially those with non-canonical or modified residues, require rigorous analytical characterization to ensure that the desired molecule has been synthesized and that it possesses the correct primary sequence and stereochemistry. While mass spectrometry can confirm the overall mass of the peptide, it may not be sufficient to pinpoint the exact location of modifications or to differentiate between isomers. NMR spectroscopy, by probing the local chemical environment of each atom, provides the necessary detail to overcome these challenges.[2][3]

The N-Me-Lys(Ac)-OMe.HCl modification introduces several key structural features that demand specific NMR validation strategies:

• Nα-methylation: The addition of a methyl group to the backbone amide nitrogen.

• Nε-acetylation: The addition of an acetyl group to the side-chain amine.

• Methyl Ester: The C-terminal carboxylate is protected as a methyl ester.

Each of these modifications induces characteristic changes in the NMR spectrum, which, when analyzed correctly, serve as definitive proof of successful incorporation.

A Strategic Approach to NMR Validation: From 1D to 2D Analysis

A hierarchical approach, beginning with simple 1D ¹H NMR and progressing to more complex 2D correlation experiments, provides the most efficient and comprehensive validation workflow.

Step 1: Foundational Analysis with 1D ¹H NMR

The initial 1D ¹H NMR spectrum offers a rapid assessment of the overall sample purity and the presence of key functional groups. For a peptide containing N-Me-Lys(Ac)-OMe.HCl, specific proton signals serve as initial indicators of successful modification.

Key Diagnostic Signals in ¹H NMR:

Proton	Expected Chemical Shift (ppm)	Rationale
Nα-Methyl (N-CH₃)	~2.7 - 3.2	The electron-withdrawing effect of the adjacent nitrogen and carbonyl group shifts this signal downfield compared to a typical C-methyl group.
Nε-Acetyl (CO-CH₃)	~1.9 - 2.1	This region is characteristic of acetyl group protons. Its integration relative to other protons can confirm the presence of a single acetyl group.
C-terminal Methyl Ester (O-CH₃)	~3.6 - 3.8	The chemical shift is typical for methyl esters.
Lysine Side Chain (α, β, γ, δ, ε)	Varies	The chemical shifts of the lysine side-chain protons will be influenced by the neighboring amino acids and the local peptide conformation.

Experimental Protocol: 1D ¹H NMR Acquisition

• Sample Preparation: Dissolve 1-5 mg of the lyophilized peptide in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or a mixture like H₂O/D₂O 9:1) to a final concentration of 1-5 mM.[4][5] The choice of solvent is critical; for observing exchangeable amide protons, a solvent system containing H₂O is necessary.

• Spectrometer Setup:

  • Tune and match the probe for the ¹H frequency.[6]

  • Set the desired temperature (e.g., 298 K).[6]

  • Acquire a standard 1D ¹H spectrum with appropriate solvent suppression if necessary.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the spectrum and reference it to an internal standard (e.g., TSP or the residual solvent signal).

  • Integrate the key signals to assess their relative ratios.

Step 2: Unambiguous Assignments with 2D NMR

While 1D NMR provides initial evidence, 2D NMR experiments are essential for the definitive assignment of all proton and carbon resonances and for confirming the connectivity within the peptide, including the modified lysine residue.[7][8][9]

The COrrelation SpectroscopY (COSY) experiment reveals scalar couplings between protons that are typically separated by two or three bonds.[7][9] This is invaluable for tracing the connectivity within each amino acid's spin system.

Expected COSY Correlations for N-Me-Lys(Ac)-OMe:

• A cross-peak between the α-proton and the β-protons of the lysine residue.

• A chain of correlations connecting the β, γ, δ, and ε-protons of the lysine side chain.

Heteronuclear 2D experiments correlate the chemical shifts of protons with those of directly attached (HSQC) or more distant (HMBC) heteronuclei, most commonly ¹³C.[7][8]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment identifies all proton-carbon single-bond correlations.[7][8] It is the primary tool for assigning the ¹³C spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds.[7][8] HMBC is crucial for identifying quaternary carbons (like the acetyl carbonyl) and for linking different spin systems together.

Key HSQC and HMBC Correlations for Validating N-Me-Lys(Ac)-OMe:

Experiment	Proton	Correlated Carbon(s)	Rationale for Validation
HSQC	Nα-Methyl (N-CH₃)	Nα-Methyl Carbon	Confirms the direct attachment of the N-methyl protons to their corresponding carbon.
HSQC	Nε-Acetyl (CO-CH₃)	Nε-Acetyl Carbon	Confirms the direct attachment of the acetyl protons to their corresponding carbon.
HSQC	C-terminal Methyl Ester (O-CH₃)	C-terminal Methyl Ester Carbon	Confirms the direct attachment of the ester methyl protons to their corresponding carbon.
HMBC	Nα-Methyl (N-CH₃)	Lysine α-Carbon, Backbone Carbonyl	Crucially confirms the N-methylation on the backbone amide nitrogen.
HMBC	Nε-Acetyl (CO-CH₃)	Nε-Acetyl Carbonyl	Confirms the presence of the acetyl group.
HMBC	Lysine ε-Protons	Nε-Acetyl Carbonyl	Provides definitive evidence of acetylation on the lysine side-chain amine.
HMBC	C-terminal Methyl Ester (O-CH₃)	C-terminal Carbonyl	Confirms the presence of the methyl ester at the C-terminus.

Experimental Protocol: 2D NMR Acquisition

• Sample Preparation: The same sample prepared for 1D NMR can be used. For heteronuclear experiments, a higher concentration is often beneficial.[4]

• Spectrometer Setup:

  • Acquire a high-resolution 1D ¹H spectrum to determine the spectral width.

  • For each 2D experiment (COSY, HSQC, HMBC), use standard pulse programs and parameters. It is crucial to set the correct spectral widths in both dimensions.

  • For HMBC, the long-range coupling constant (typically 8-10 Hz) should be optimized to observe the desired 2- and 3-bond correlations.[7]

• Data Processing:

  • Process both dimensions with appropriate window functions and Fourier transformation.

  • Phase the spectra and reference them correctly.

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// Edges Start -> Prep; Prep -> NMR_1D; NMR_1D -> Analysis_1D; Analysis_1D -> NMR_2D [label="Proceed if initial checks are positive"]; NMR_2D -> Analysis_COSY; NMR_2D -> Analysis_HSQC; NMR_2D -> Analysis_HMBC; {Analysis_COSY, Analysis_HSQC, Analysis_HMBC} -> Validation [style=dashed]; } caption: "Workflow for NMR validation of modified peptides."

Interpreting the Data: A Self-Validating System

The power of this multi-pronged NMR approach lies in its self-validating nature. The combination of 1D and 2D data provides a network of interconnected evidence that, when consistent, leaves no ambiguity about the peptide's structure.

// Node definitions N_Me [label="{Nα-Methyl (¹H)}", fillcolor="#FBBC05", fontcolor="#202124"]; Lys_alpha_C [label="{Lys α-Carbon (¹³C)}", fillcolor="#F1F3F4", fontcolor="#202124"]; Backbone_CO [label="{Backbone Carbonyl (¹³C)}", fillcolor="#F1F3F4", fontcolor="#202124"];

Lys_epsilon_H [label="{Lys ε-Protons (¹H)}", fillcolor="#FBBC05", fontcolor="#202124"]; Acetyl_CO [label="{Nε-Acetyl Carbonyl (¹³C)}", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges representing HMBC correlations N_Me -> Lys_alpha_C [color="#EA4335", label=" HMBC "]; N_Me -> Backbone_CO [color="#EA4335", label=" HMBC "]; Lys_epsilon_H -> Acetyl_CO [color="#4285F4", label=" HMBC "]; } caption: "Key HMBC correlations for validation."

For instance, observing a proton signal in the N-methyl region of the 1D spectrum is a good indication of N-methylation. However, it is the HMBC correlation from these protons to the lysine α-carbon that provides irrefutable proof of its location on the backbone nitrogen. Similarly, a signal in the acetyl region is suggestive, but the HMBC cross-peak from the lysine ε-protons to the acetyl carbonyl carbon definitively confirms side-chain acetylation.

Comparative Analysis: Why Other Techniques Fall Short

Technique	Advantages	Limitations for N-Me-Lys(Ac)-OMe.HCl Validation
Mass Spectrometry (MS)	High sensitivity, accurate mass determination.	Cannot definitively distinguish between isomers (e.g., Nα-acetylation vs. Nε-acetylation). Provides no information on conformation.
Amino Acid Analysis (AAA)	Quantifies amino acid composition.	Cannot differentiate between modified and unmodified lysine. Destructive method.
Edman Degradation	Sequences the peptide from the N-terminus.	N-methylation blocks the sequencing reaction. Does not provide information on side-chain modifications.
NMR Spectroscopy	Provides atomic-resolution structural information. Non-destructive. Can determine the precise location of modifications and provide conformational insights.[1][10]	Lower sensitivity compared to MS. Requires larger sample quantities.

Conclusion

The structural validation of peptides containing complex modifications like N-Me-Lys(Ac)-OMe.HCl requires a sophisticated analytical approach. While techniques like mass spectrometry are essential for confirming molecular weight, only a comprehensive suite of NMR experiments can provide the unambiguous, atomic-level detail required for complete structural elucidation. By systematically applying 1D ¹H NMR for initial assessment, followed by 2D COSY, HSQC, and HMBC experiments for detailed connectivity mapping, researchers can create a self-validating dataset that confirms the precise location of both N-terminal methylation and side-chain acetylation. This rigorous validation is an indispensable component of quality control in peptide synthesis and a prerequisite for the reliable interpretation of biological data derived from these powerful molecular tools.

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• Characterizing Post-Translational Modifications and Their Effects on Protein Conformation Using NMR Spectroscopy - PubMed. (2020, January 14). PubMed. [Link]

• Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry. (n.d.). San Diego State University. [Link]

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• Exploring 2D NMR Techniques: COSY, HSQC, and HMBC - Prezi. (2026, March 11). Prezi. [Link]

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• Zerbe, O., & Bader, R. (n.d.). Peptide/Protein NMR. University of Zurich. [Link]

• Characterizing Post-Translational Modifications and Their Effects on Protein Conformation Using NMR Spectroscopy | Biochemistry. (2019, November 4). ACS Publications. [Link]

• A direct nuclear magnetic resonance method to investigate lysine acetylation of intrinsically disordered proteins - Frontiers. (2023, March 2). Frontiers. [Link]

• Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data - PubMed. (2004, September 15). PubMed. [Link]

• Structure Elucidation from 2D NMR Spectra Using the StrucEluc Expert System: Detection and Removal of Contradictions in the Data | Request PDF. (n.d.). ResearchGate. [Link]

• NMR Profiling of Histone Deacetylase and Acetyl-transferase Activities in Real Time | ACS Chemical Biology. (2011, February 9). ACS Publications. [Link]

• Posttranslational Modifications of Intact Proteins Detected by NMR Spectroscopy: Application to Glycosylation | Request PDF. (n.d.). ResearchGate. [Link]

• Validation and implementation of qNMR as platform methods of oligonucleotides and peptides | Bruker. (n.d.). Bruker. [Link]

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A Senior Application Scientist's Guide to Validating Histone Deacetylase Inhibition: A Comparative Analysis of Methodologies Featuring N-Me-Lys(Ac)-OMe.HCl

In the landscape of epigenetic drug discovery, the rigorous validation of histone deacetylase (HDAC) inhibition stands as a critical checkpoint. The selection of an appropriate assay system is not merely a technical choice; it is a decision that profoundly influences the accuracy of inhibitor potency, the understanding of isoform selectivity, and the overall trajectory of a research program. This guide provides an in-depth comparison of prevalent HDAC assay methodologies, with a special focus on the utility of specialized, non-canonical substrates like Nα-Methyl-Nε-acetyl-L-lysine methyl ester hydrochloride (N-Me-Lys(Ac)-OMe.HCl). We will move beyond simplistic protocols to explore the causality behind experimental design, enabling researchers to select and implement self-validating systems for robust and reliable results.

The Imperative for Robust HDAC Activity Assays

Histone deacetylases are a class of enzymes that catalyze the removal of acetyl groups from the ε-N-acetyl lysine residues of both histone and non-histone proteins.[1] This deacetylation is a pivotal mechanism in the epigenetic regulation of gene expression.[2] Dysregulation of HDAC activity is implicated in numerous diseases, particularly cancer, making HDAC inhibitors a promising class of therapeutic agents.[3][4]

The journey of an HDAC inhibitor from a screening hit to a clinical candidate is paved with meticulous biochemical and cellular characterization. A crucial step is the accurate determination of its inhibitory potency (e.g., IC50 value) against purified HDAC enzymes. This requires an assay that is not only sensitive and reproducible but also free from artifacts that can mislead structure-activity relationship (SAR) studies.

An Overview of HDAC Assay Principles

HDAC activity assays can be broadly categorized into two major types: high-throughput screening (HTS) assays that rely on indirect signal generation, and lower-throughput, direct detection methods that offer a more granular and label-free analysis.

High-Throughput Screening (HTS) Assays: The Workhorses of Drug Discovery

These methods are designed for screening large compound libraries and are typically performed in 96- or 384-well plate formats. They rely on a coupled reaction where HDAC activity generates a product that can be converted into a fluorescent, colorimetric, or luminescent signal.

• Fluorometric Assays: These are the most common HTS assays. They typically use a substrate consisting of an acetylated lysine residue linked to a fluorophore, such as 7-amino-4-methylcoumarin (AMC).[5] The acetylated lysine prevents a developer enzyme (like trypsin) from cleaving the amide bond and releasing the fluorophore. When an HDAC removes the acetyl group, the developer can then cleave the deacetylated substrate, releasing the AMC and generating a fluorescent signal proportional to HDAC activity.[6][7]

• Colorimetric Assays: The principle is similar to fluorometric assays, but the final product is a chromophore that can be measured by absorbance.[8][9] These assays are generally less sensitive than their fluorescent counterparts but can be advantageous when compound fluorescence is a concern.

• Luminogenic Assays: These assays offer very high sensitivity. In one common format, HDAC deacetylation of a specific substrate allows a developer protease to cleave it, releasing aminoluciferin. This product then acts as a substrate for luciferase, generating a stable light signal that is proportional to HDAC activity.[10]

While invaluable for primary screening, these coupled-enzyme assays can be susceptible to artifacts. Compounds that inhibit the developer enzyme (e.g., trypsin) or that interfere with the signal (e.g., fluorescent compounds) can lead to false-positive or false-negative results.

Direct Detection Assays: The Gold Standard for Mechanistic Studies

Direct detection methods obviate the need for coupling enzymes or signal-generating moieties. They directly measure the enzymatic conversion of the substrate to the product, providing a highly accurate and unambiguous assessment of HDAC activity.

• High-Performance Liquid Chromatography (HPLC): HPLC-based assays physically separate the acetylated substrate from the deacetylated product.[11][12] The amount of product formed can be quantified by UV absorbance, allowing for a direct and highly accurate measurement of enzyme kinetics. This method is particularly valuable for detailed mechanistic studies and for validating hits from HTS campaigns, as it is not prone to the artifacts associated with coupled assays.

• Mass Spectrometry (MS): MS-based assays offer the ultimate in specificity and sensitivity. They can directly measure the mass difference between the substrate and the deacetylated product, confirming the enzymatic reaction.[8] This label-free approach is powerful for profiling substrate specificities and for working with complex biological samples.

A Deeper Dive into the Specialized Substrate: N-Me-Lys(Ac)-OMe.HCl

The substrate N-Me-Lys(Ac)-OMe.HCl represents a departure from the canonical substrates used in pre-packaged assay kits. Its structure presents unique characteristics that dictate its use in specific assay formats and suggest a more specialized application.

Chemical Structure:

• Nε-acetyl-L-lysine: This is the core recognition motif for HDAC enzymes.

• Methyl ester (OMe): This modification at the C-terminus neutralizes the negative charge of the carboxyl group, potentially improving cell permeability in cell-based assays, though its primary role here is for synthesis and purification.

• Nα-Methyl (N-Me): This is the most intriguing feature. The methylation of the α-amino group of the lysine residue is not a typical modification in standard HDAC substrates.

Why Use an N-Methylated Substrate?

While the literature specifically validating N-Me-Lys(Ac)-OMe.HCl as an HDAC substrate is sparse, we can infer its potential utility based on established biochemical principles. Post-translational modifications rarely exist in isolation. The "histone code" hypothesis posits that a combination of modifications dictates downstream biological events. N-terminal methylation is a known post-translational modification. The presence of the Nα-methyl group in this substrate might be designed to:

• Probe Isoform Specificity: The active sites of the 11 classical HDAC isoforms have subtle differences.[3] The Nα-methyl group could introduce steric or electronic changes that favor binding to or turnover by a specific HDAC isoform or sub-family, allowing for more selective inhibitor profiling.

• Mimic a Specific Biological Context: This substrate may be designed to mimic a specific non-histone protein substrate where the target lysine is adjacent to an N-terminally methylated residue, providing a more physiologically relevant context for inhibitor studies.

Validating HDAC Inhibition with N-Me-Lys(Ac)-OMe.HCl: A Methodological Approach

Given that N-Me-Lys(Ac)-OMe.HCl lacks a reporter group, its use is incompatible with standard fluorometric, colorimetric, or luminogenic plate-reader assays. The most robust and appropriate method for validating HDAC activity with this substrate is High-Performance Liquid Chromatography (HPLC) . An HPLC-based assay would directly measure the conversion of N-Me-Lys(Ac)-OMe to its deacetylated product, N-Me-Lys-OMe.

Comparative Analysis of HDAC Assay Methodologies

The choice of an HDAC assay is a balance between throughput, sensitivity, cost, and the specific research question being addressed. The table below provides a comparative summary of the main methodologies.

Methodology	Principle	Throughput	Sensitivity	Potential for Artifacts	Best Suited For
Fluorometric	Coupled-enzyme reaction releases a fluorophore (e.g., AMC).[5]	High (384/1536-well)	High	High (compound fluorescence, developer inhibition).	Primary HTS, routine IC50 determination.
Colorimetric	Coupled-enzyme reaction generates a chromophore.[8]	High (96/384-well)	Moderate	Moderate (compound absorbance, developer inhibition).	HTS when compound fluorescence is an issue.
Luminogenic	Coupled-enzyme reaction generates a substrate for luciferase.[10]	High (384/1536-well)	Very High	Moderate (developer inhibition, luciferase inhibitors).	HTS with low enzyme concentrations, cell-based assays.
HPLC-Based	Direct chromatographic separation and quantification of substrate and product.[12]	Low	Moderate to High	Low (label-free).	Hit validation, detailed kinetic studies, analysis of specialized substrates (e.g., N-Me-Lys(Ac)-OMe.HCl).
Mass Spectrometry	Direct detection of substrate and product by mass.[8]	Low to Medium	Very High	Very Low (label-free, highly specific).	Substrate specificity profiling, analysis of complex mixtures, definitive hit validation.

Experimental Protocols

To provide a practical context, we present two detailed protocols. The first is a standard, validated fluorometric assay, representing the most common HTS approach. The second is a proposed protocol for an HPLC-based assay using N-Me-Lys(Ac)-OMe.HCl, illustrating how a direct detection method can be employed for specialized substrates.

Protocol 1: Standard Fluorometric HDAC Activity Assay

This protocol is based on the widely used two-step assay involving a fluorogenic substrate like Boc-Lys(Ac)-AMC.

Materials:

• Recombinant human HDAC enzyme (e.g., HDAC1)

• HDAC Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Fluorogenic Substrate: Boc-Lys(Ac)-AMC (10 mM stock in DMSO)

• Test Inhibitor (e.g., Trichostatin A, TSA) and vehicle control (DMSO)

• Developer Solution: Trypsin (2 mg/mL in assay buffer)

• Stop Solution: A potent HDAC inhibitor like TSA (e.g., 50 µM in assay buffer) to quench the primary reaction.

• Black, flat-bottom 96-well plates

• Fluorescence microplate reader (Excitation: ~355 nm, Emission: ~460 nm)

Procedure:

• Compound Plating: Prepare serial dilutions of the test inhibitor in DMSO. Add 1 µL of each dilution to the wells of the 96-well plate. For control wells, add 1 µL of DMSO.

• Enzyme Addition: Dilute the HDAC enzyme to the desired working concentration (e.g., 10 nM final concentration) in cold HDAC Assay Buffer. Add 49 µL of the diluted enzyme to each well.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Prepare the substrate working solution by diluting the Boc-Lys(Ac)-AMC stock to 40 µM in HDAC Assay Buffer. Add 50 µL of the substrate solution to each well to initiate the enzymatic reaction (final substrate concentration: 20 µM).

• HDAC Reaction: Incubate the plate at 37°C for 60 minutes.

• Reaction Termination and Development: Add 50 µL of the Developer Solution containing the Stop Solution (e.g., 2 mg/mL Trypsin and 5 µM TSA final concentration) to each well. This stops the HDAC reaction and initiates the development step.

• Signal Development: Incubate the plate at 37°C for 20 minutes to allow for the cleavage of the deacetylated substrate.

• Fluorescence Reading: Read the fluorescence intensity on a microplate reader.

• Data Analysis: Subtract the background fluorescence (wells with no enzyme) from all readings. Plot the percentage of inhibition versus the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Proposed HPLC-Based Assay for N-Me-Lys(Ac)-OMe.HCl

This protocol is a self-validating system designed for the accurate characterization of inhibitors using a non-reporter substrate.

Materials:

• Recombinant human HDAC enzyme

• HDAC Assay Buffer (as above)

• Substrate: N-Me-Lys(Ac)-OMe.HCl (10 mM stock in water)

• Deacetylated Product Standard: N-Me-Lys-OMe (for standard curve generation, 1 mM stock in water)

• Test Inhibitor and vehicle control (DMSO)

• Reaction Quench Solution: 10% Trifluoroacetic Acid (TFA) in water

• HPLC system with a C18 reverse-phase column and UV detector (e.g., 214 nm)

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

Procedure:

• Reaction Setup: In microcentrifuge tubes, prepare the following reaction mixtures (e.g., 50 µL total volume):

  • HDAC Assay Buffer

  • Test inhibitor at various concentrations (or DMSO for control)

  • HDAC enzyme (e.g., 50 nM final concentration)

• Pre-incubation: Incubate the mixtures for 15 minutes at 37°C.

• Reaction Initiation: Add N-Me-Lys(Ac)-OMe.HCl to a final concentration of 100 µM to start the reaction.

• HDAC Reaction: Incubate at 37°C for a set time (e.g., 60 minutes). The reaction time should be optimized to ensure initial velocity conditions (e.g., <20% substrate conversion).

• Reaction Termination: Stop the reaction by adding 10 µL of the Quench Solution. This will precipitate the enzyme and stop the reaction.

• Sample Preparation: Centrifuge the tubes at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated protein. Transfer the supernatant to HPLC vials.

• HPLC Analysis:

  • Inject a defined volume (e.g., 20 µL) of the supernatant onto the C18 column.

  • Separate the substrate and product using a gradient of Mobile Phase B (e.g., 5% to 50% over 15 minutes). The more hydrophobic acetylated substrate will elute later than the more polar deacetylated product.

  • Monitor the elution profile at 214 nm.

• Data Analysis:

  • Generate a standard curve by injecting known concentrations of the N-Me-Lys-OMe product standard.

  • Integrate the peak area corresponding to the deacetylated product in each sample.

  • Use the standard curve to convert the peak area to the concentration of product formed.

  • Calculate the reaction velocity and determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Visualization of Workflows and Concepts

To further clarify these concepts, the following diagrams illustrate the key processes.

Caption: General enzymatic reaction catalyzed by HDACs.

Caption: Workflow for a standard fluorometric HDAC assay.

Caption: Proposed workflow for an HPLC-based HDAC assay.

Conclusion and Recommendations

The validation of HDAC inhibition is a cornerstone of epigenetic drug discovery. While high-throughput assays are indispensable for initial screening, they are susceptible to artifacts that can confound results. Therefore, a multi-faceted approach to validation is essential for scientific rigor.

For researchers seeking to characterize novel inhibitors with high confidence or to investigate the activity of specialized substrates like N-Me-Lys(Ac)-OMe.HCl , direct detection methods such as HPLC and mass spectrometry are the methods of choice. These label-free techniques provide an unambiguous and quantitative measure of enzyme activity, ensuring that the observed inhibition is a true reflection of the compound's effect on the enzyme. The use of a specialized substrate like N-Me-Lys(Ac)-OMe.HCl, while requiring a more technically demanding assay setup, holds the potential to unlock new insights into the isoform-specific functions of HDACs and to guide the development of more selective and effective therapeutics. By understanding the principles, advantages, and limitations of each methodology, researchers can design a validation strategy that is both efficient and scientifically sound.

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• Goud, B. L., et al. (2019). Intricate Effects of α-Amino and Lysine Modifications on Arginine Methylation of the N-Terminal Tail of Histone H4. ACS Chemical Biology, 14(11), 2445-2453. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of N-Me-Lys(Ac)-OMe.HCl: A Guide for Laboratory Professionals

For the modern researcher, navigating the complexities of novel chemical entities is a daily reality. Among these, chemically modified amino acids like N-α-Methyl-N-ε-acetyl-L-lysine methyl ester hydrochloride (N-Me-Lys(Ac)-OMe.HCl) are instrumental in advancing drug development and biochemical research. While this compound is a valuable tool, a deep understanding of its safe handling is paramount to ensure the well-being of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive, experience-driven framework for the safe handling, storage, and disposal of N-Me-Lys(Ac)-OMe.HCl, moving beyond a simple checklist to instill a culture of safety and scientific excellence.

Understanding the Hazard Profile: A Cautious Approach to a Novel Compound

Based on data from related compounds, N-Me-Lys(Ac)-OMe.HCl should be handled as a substance that may cause:

• Skin Irritation: Prolonged or repeated contact may lead to redness and discomfort.[1][2][3]

• Serious Eye Irritation: Direct contact with the eyes can cause significant irritation.[1][2][3]

• Respiratory Tract Irritation: Inhalation of dust particles may irritate the respiratory system.[1][2][3]

• Harmful if Swallowed or Inhaled: Ingestion or significant inhalation of the compound could be harmful.[1][2][3]

It is crucial to operate under the assumption that N-Me-Lys(Ac)-OMe.HCl possesses these potential hazards and to implement the necessary protective measures accordingly.

Core Directive: Personal Protective Equipment (PPE) - Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling N-Me-Lys(Ac)-OMe.HCl. The following table outlines the essential PPE and the rationale for its use.

PPE Component	Specifications	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles conforming to EN166 or OSHA 29 CFR 1910.133 standards.[4][5]	Protects against accidental splashes and airborne particles, preventing eye irritation.[1][2][3]
Hand Protection	Nitrile or other chemically resistant gloves.	Provides a barrier against skin contact, mitigating the risk of skin irritation.[6][7]
Body Protection	A standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved N95 or P1 dust mask.[6][7]	Recommended for procedures that may generate dust, such as weighing or transferring the solid compound, to prevent respiratory tract irritation.[1][2][3]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational workflow is critical for minimizing exposure and ensuring reproducible results. The following protocol is designed to guide researchers through the safe handling of N-Me-Lys(Ac)-OMe.HCl from receipt to disposal.

Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[3][4][8]

• Avoid storage near strong oxidizing agents.[2][4][6]

Preparation and Weighing:

• Conduct all manipulations of the solid compound within a chemical fume hood or a designated area with local exhaust ventilation to minimize inhalation of dust.[6][7]

• Wear all prescribed PPE (safety glasses, gloves, lab coat, and a dust mask if weighing the powder).

• Use a spatula or other appropriate tools to handle the solid. Avoid creating and inhaling dust.[2]

Dissolution and Use in Solution:

• When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• If the solvent is volatile, ensure the process is conducted in a fume hood.

• Clearly label all solutions with the compound name, concentration, solvent, and date of preparation.

Spill Management:

• In the event of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[2]

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.[8]

• Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

• For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan: Responsible Stewardship of Chemical Waste

Proper disposal of N-Me-Lys(Ac)-OMe.HCl and any contaminated materials is a critical component of laboratory safety and environmental responsibility.

• Solid Waste: Collect unused or waste solid N-Me-Lys(Ac)-OMe.HCl in a clearly labeled, sealed container.

• Liquid Waste: Collect solutions containing N-Me-Lys(Ac)-OMe.HCl in a designated, labeled waste container. Do not pour solutions down the drain.[9]

• Contaminated Materials: Dispose of any items that have come into direct contact with the compound, such as gloves, weigh boats, and absorbent materials, as chemical waste.[7]

• Regulatory Compliance: All chemical waste must be disposed of in accordance with local, state, and federal environmental regulations.[2] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Visualizing the Workflow: A Path to Safe Handling

The following diagram illustrates the key decision points and actions for the safe handling of N-Me-Lys(Ac)-OMe.HCl.

Caption: Workflow for the safe handling of N-Me-Lys(Ac)-OMe.HCl.

By integrating these principles and procedures into your daily laboratory practice, you can confidently and safely utilize N-Me-Lys(Ac)-OMe.HCl in your research endeavors, fostering a secure and productive scientific environment.

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